Cas no 1565352-27-3 (1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1565352-27-3
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• MDL: MFCD31473433
• CID: 5607991
• PubChem ID: 104797162
• Update Time: 2025-06-28

1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(5-bromo-3-pyridinyl)methyl]-
• 1565352-27-3
• EN300-804893
• 1-[(5-Bromopyridin-3-yl)methyl]-1H-pyrazol-4-amine
• 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine

• MDL： MFCD31473433
• Inchi： 1S/C9H9BrN4/c10-8-1-7(2-12-3-8)5-14-6-9(11)4-13-14/h1-4,6H,5,11H2
• InChI Key： QXVMXDFKKPDOSG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Br)=CN=C2)C=C(N)C=N1

Computed Properties

• Exact Mass: 252.00106g/mol
• Monoisotopic Mass: 252.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 450.4±40.0 °C(Predicted)
• pka: 3.32±0.11(Predicted)

Additional information on 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine

1-(5-Bromopyridin-3-yl)methyl-1H-pyrazol-4-amine: A Comprehensive Overview

1-(5-Bromopyridin-3-yl)methyl-1H-pyrazol-4-amine, also known by its CAS number 1565352-27-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining a pyridine ring and a pyrazole moiety, has garnered attention due to its potential applications in drug discovery and material science.

The molecular structure of 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine is characterized by a pyridine ring substituted with a bromine atom at the 5-position and a methyl group attached to the 3-position, which is further connected to a pyrazole ring via an amine group at the 4-position. This arrangement creates a molecule with both aromatic and heterocyclic features, contributing to its distinctive chemical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that analogs of 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential as lead compounds for therapeutic development.

The synthesis of 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. A study in the European Journal of Organic Chemistry outlined an optimized synthetic route that enhances yield and purity, making it more accessible for large-scale production.

In terms of physical properties, this compound is known for its stability under ambient conditions and moderate solubility in polar solvents. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing essential data for its handling and application in various chemical processes.

The pharmacokinetic profile of 1-(5-bromopyridin-3-yl)methyl-1H-pyrazol-4-amine, as reported in recent clinical trials, indicates favorable absorption and bioavailability when administered orally. This makes it a strong candidate for drug delivery systems targeting chronic inflammatory diseases.

In conclusion, CAS No 1565352-27-3, or 1-(5-bromopyridin-3-yl)methyl-pyrazol-4-amine, stands as a testament to the ongoing advancements in heterocyclic chemistry and its applications in modern medicine.